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Compound of Interest

Compound Name: 1,4-Diethoxybutane

Cat. No.: B077941 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical procedures for the handling and

disposal of 1,4-Diethoxybutane. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Diethoxybutane is a flammable liquid and vapor that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1] Appropriate PPE is mandatory to

minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 1,4-Diethoxybutane
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PPE Category Specifications Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield may be necessary for

splash hazards.[1]

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber) are recommended.[2]

Wear fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

apron.[1][2]

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[2] If ventilation is inadequate,

a NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.[2]

To avoid inhalation of vapors

which may cause respiratory

irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,4-Diethoxybutane is provided

below. This information is critical for safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Diethoxybutane
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Property Value

Molecular Formula C₈H₁₈O₂[3][4][5]

Molecular Weight 146.23 g/mol [5]

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Flash Point Flammable liquid and vapor[1][6]

Solubility Data not available

CAS Number 13344-00-8[3][4][7]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storing 1,4-Diethoxybutane is crucial for safety and

maintaining the integrity of the chemical.

Experimental Workflow:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2]

Assemble all necessary PPE as detailed in Table 1.

Locate the nearest emergency eyewash station and safety shower before beginning work.

Handling:

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent ignition.[1]

Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking in

the handling area.[1]

Ground and bond the container and receiving equipment to prevent static discharge.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from incompatible materials such as strong oxidizing agents.[9]

Store apart from foodstuff containers.[1]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Measures for 1,4-Diethoxybutane Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1][10]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[1][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and get medical attention

immediately.[1][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[10][12]

In case of a spill, evacuate personnel to a safe area. Prevent further leakage if it is safe to do

so. Remove all sources of ignition and use spark-proof tools for cleanup.[1]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Step-by-Step Disposal Protocol:

Containment:

Collect waste 1,4-Diethoxybutane and any contaminated materials in a suitable, closed,

and properly labeled container.[1]

Labeling:

Clearly label the waste container with the contents and associated hazards.
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Consult EHS:

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.[2]

Professional Disposal:

Dispose of the waste through an approved waste disposal plant.[9] Do not let the chemical

enter drains.[1]

Workflow for Safe Handling of 1,4-Diethoxybutane
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Workflow for Safe Handling of 1,4-Diethoxybutane

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Locate Emergency Equipment
(Eyewash, Shower)

Handling

Avoid Skin/Eye Contact Keep Away from Ignition Sources Use Non-Sparking Tools Emergency Procedures

Storage

Store in a Cool, Dry,
Well-Ventilated Area Keep Container Tightly Closed

Disposal

Collect in Labeled Container

Contact EHS for Guidance

Dispose via Approved Facility

Administer First Aid
(See Table 3) Spill Response Protocol

Click to download full resolution via product page

Caption: Safe handling workflow for 1,4-Diethoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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